Cas no 1807129-76-5 (Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
• CAS No: 1807129-76-5
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4891561
• Update Time: 2025-06-14

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-10(16)6-4-14-9(15)7(8(12)13)5(6)3-11/h4,8H,2-3H2,1H3,(H,14,15)
• InChI Key： JTXBISCCIPVTSK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=CNC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

In-Depth Analysis of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS No. 1807129-76-5)

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS No. 1807129-76-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its versatile reactivity and structural features.

The growing demand for fluorinated compounds in modern chemistry has propelled interest in this molecule. Fluorination is a key strategy in drug design, as it enhances metabolic stability and bioavailability. The presence of the difluoromethyl group in Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate makes it a valuable intermediate for developing fluorinated pharmaceuticals. Recent studies highlight its utility in creating kinase inhibitors and antimicrobial agents, addressing pressing challenges in antibiotic resistance and targeted cancer therapies.

From an agrochemical perspective, this compound’s hydroxypyridine core is instrumental in designing next-generation pesticides and herbicides. Its structural motifs align with the industry’s shift toward eco-friendly solutions, as researchers explore alternatives to traditional chemicals with high environmental persistence. The chloromethyl moiety further enables facile derivatization, allowing chemists to tailor properties for specific applications, such as systemic plant protection or soil degradation optimization.

Synthetic accessibility is another advantage of CAS No. 1807129-76-5. Recent advancements in green chemistry have optimized its production, minimizing hazardous byproducts. This aligns with global trends emphasizing sustainable manufacturing, a topic frequently searched in academic and industrial forums. Questions like “How to synthesize fluorinated pyridines efficiently?” or “What are the latest green methods for heterocyclic compounds?” reflect the compound’s relevance in contemporary research.

Analytical characterization of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and consistency for end-use applications. These methods are critical for quality control, especially when the compound serves as a precursor in multi-step syntheses. The rise of AI-assisted molecular design has also sparked interest in predictive modeling for derivatives of this scaffold, combining computational tools with experimental validation.

In summary, CAS No. 1807129-76-5 represents a convergence of innovation in medicinal and agricultural chemistry. Its structural complexity and functional diversity make it a focal point for addressing unmet needs in health and sustainability. As the scientific community prioritizes precision synthesis and environmental impact, this compound exemplifies the synergy between molecular ingenuity and practical application.